Cas no 1326833-05-9 (3-{[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]methyl}benzonitrile)

• Product Name: 3-{[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]methyl}benzonitrile
• CAS No: 1326833-05-9
• MF: C₂₁H₁₈N₄O₃
• MW: 374.392624378204
• CID: 5322681
• Update Time: 2025-05-30

3-{[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]methyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]methyl}benzonitrile
• 3-[[2-(1,3-benzodioxol-5-yl)-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-5-yl]methyl]benzonitrile

• Inchi： 1S/C21H18N4O3/c22-11-14-2-1-3-15(8-14)12-24-6-7-25-18(21(24)26)10-17(23-25)16-4-5-19-20(9-16)28-13-27-19/h1-9,17-18,23H,10,12-13H2
• InChI Key： OZNVGHZCAUQMKP-UHFFFAOYSA-N
• SMILES： O=C1C2CC(C3=CC=C4C(=C3)OCO4)NN2C=CN1CC1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 688
• XLogP3: 2.3
• Topological Polar Surface Area: 77.8

Additional information on 3-{[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]methyl}benzonitrile

Comprehensive Analysis of 3-{[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]methyl}benzonitrile (CAS No. 1326833-05-9)

The compound 3-{[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]methyl}benzonitrile, with the CAS No. 1326833-05-9, represents a highly specialized chemical entity in the field of medicinal chemistry and drug discovery. Its intricate molecular structure, featuring a benzodioxole moiety and a pyrazolo[1,5-a]pyrazine core, has garnered significant attention for its potential applications in targeting specific biological pathways. Researchers and pharmaceutical developers are increasingly exploring its utility in the design of novel therapeutic agents, particularly in areas such as kinase inhibition and neurodegenerative disease research.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The unique scaffold of 3-{[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]methyl}benzonitrile offers a promising platform for modulating protein-protein interactions and enzymatic activity. Its benzonitrile group further enhances its binding affinity, making it a candidate for optimizing drug-like properties. This aligns with the growing trend of leveraging computational chemistry and AI-driven drug design to accelerate the identification of lead compounds.

From a synthetic perspective, the preparation of CAS No. 1326833-05-9 involves multi-step organic transformations, including cyclization and functional group interconversion. The presence of the benzodioxole ring system introduces challenges in regioselectivity, necessitating meticulous optimization of reaction conditions. Recent publications highlight innovative methodologies to improve yield and purity, addressing the needs of industrial-scale production. Such developments are critical for meeting the demands of high-throughput screening and preclinical studies.

The pharmacological profile of this compound is under active investigation, with preliminary studies suggesting its relevance in inflammatory disorders and metabolic diseases. Its ability to interact with G-protein-coupled receptors (GPCRs) and ion channels has sparked interest in repurposing strategies. Additionally, its low cytotoxicity and favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties position it as a viable candidate for further development. These attributes resonate with the current focus on sustainable drug development and green chemistry principles.

In the context of intellectual property and market dynamics, 3-{[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]methyl}benzonitrile has been the subject of patent filings, reflecting its commercial potential. The compound’s versatility extends to diagnostic applications, where its fluorescent derivatives could enable advanced imaging techniques. This dual utility underscores its value in both therapeutic and diagnostic markets, aligning with the rise of theranostics.

As the scientific community continues to explore the frontiers of chemical biology, compounds like CAS No. 1326833-05-9 serve as invaluable tools for unraveling complex biological mechanisms. Future research directions may include structural analogs to enhance selectivity and potency, as well as collaborations with biotech startups to expedite translational outcomes. With its multifaceted applications and robust molecular framework, this compound exemplifies the convergence of innovation and practicality in modern drug discovery.